3-Isopropoxy-4-nitrotoluene

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 4-methyl-1-nitro-2-propan-2-yloxybenzene
• InChI: InChI=1S/C10H13NO3/c1-7(2)14-10-6-8(3)4-5-9(10)11(12)13/h4-7H,1-3H3
• InChI Key: HVTKUNLQHNBWIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OC(C)C

Description

3-Isopropoxy-4-nitrotoluene is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 23 g (150 mmol) of 5-methyl-2-nitrophenol 28.1 g (1.1×150 mmol) of 2-iodopropane and 22.8 g (1.1×150 mmol) of anhydrous potassium carbonate in 150 ml of acetonitrile is stirred and refluxed for 18 hours overnight. The solids were removed, the solvent evaporated and the residue is taken up in diethyl ether and the solution washed with 50 ml of 2N potassium hydroxide (2X), brine, dried (magnesium sulfate), and evaporated to an oil. Distillation gives 18.6 g (64%) of 5-methyl-1-(1-methylethoxy)-2-nitrobenzene; bp 98°-100° C. at 0.5 mm.